Cas no 2324304-93-8 (N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide)

• Product Name: N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide
• CAS No: 2324304-93-8
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 6369639
• PubChem ID: 154760448
• Update Time: 2025-05-20

N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685700
• Z2327225251
• N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide
• 2324304-93-8

• Inchi： 1S/C15H19N3O4S/c16-11-15(7-1-2-8-15)18-14(20)12-3-5-13(6-4-12)23(21,22)17-9-10-19/h3-6,17,19H,1-2,7-10H2,(H,18,20)
• InChI Key： RFQQBGMRBNTZPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1(C#N)CCCC1)=O)(NCCO)(=O)=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 128Ų

Additional information on N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide

Professional Introduction to N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide (CAS No. 2324304-93-8)

N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide, a compound with the chemical identifier CAS No. 2324304-93-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique framework, incorporating a cyanocyclopentyl moiety and a (2-hydroxyethyl)sulfamoyl group, positions it as a promising candidate for further exploration in therapeutic interventions.

The structural composition of N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide is meticulously designed to optimize biological activity and pharmacokinetic properties. The presence of the cyanocyclopentyl group contributes to the molecule's stability and reactivity, while the (2-hydroxyethyl)sulfamoyl moiety enhances its solubility and interaction with biological targets. These features make the compound an attractive scaffold for designing novel drugs targeting various diseases.

In recent years, there has been a growing interest in developing small-molecule inhibitors that modulate enzyme activity and cellular pathways. N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide has been studied for its potential role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Preliminary studies suggest that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The ability to modulate these enzymes could lead to the development of new anti-inflammatory therapies with improved efficacy and reduced side effects.

The pharmacological profile of N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide has been further explored through in vitro and in vivo experiments. These studies have highlighted its potential as a lead compound for drug discovery. The compound's favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) profiles, make it a suitable candidate for clinical development. Additionally, its low toxicity profile suggests that it may be well-tolerated by patients, increasing its therapeutic potential.

Advances in computational chemistry and molecular modeling have played a crucial role in understanding the interactions between N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide and biological targets. These techniques have allowed researchers to predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are invaluable for optimizing the compound's structure and improving its biological activity. By leveraging computational tools, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

The synthesis of N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyanocyclopentyl group necessitates careful handling to prevent unwanted side reactions, while the incorporation of the (2-hydroxyethyl)sulfamoyl moiety requires expertise in sulfonamide chemistry. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

Recent research has also explored the potential applications of N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide in treating neurological disorders. Studies have indicated that this compound may interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter activity could improve cognitive function and alleviate symptoms associated with these disorders.

The future prospects for N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical trials and ultimately bringing new therapies to patients. As our understanding of disease mechanisms continues to evolve, compounds like N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide will play a crucial role in addressing unmet medical needs.

In conclusion, N-(1-cyanocyclopentyl)-4-[(2-hydroxyethyl)sulfamoyl]benzamide is a versatile compound with significant potential in pharmaceutical applications. Its unique structure, favorable pharmacokinetic properties, and broad range of biological activities make it an attractive candidate for drug development. Continued research and innovation will further enhance our understanding of this compound's therapeutic capabilities, paving the way for novel treatments across various medical disciplines.